Cas no 1021254-69-2 (N-(4-acetylphenyl)-2-{[5-(3,4-dimethylphenyl)-1,3-oxazol-2-yl]sulfanyl}acetamide)

• Product Name: N-(4-acetylphenyl)-2-{[5-(3,4-dimethylphenyl)-1,3-oxazol-2-yl]sulfanyl}acetamide
• CAS No: 1021254-69-2
• MF: C₂₁H₂₀N₂O₃S
• MW: 380.460103988647
• CID: 5381105
• Update Time: 2025-06-26

N-(4-acetylphenyl)-2-{[5-(3,4-dimethylphenyl)-1,3-oxazol-2-yl]sulfanyl}acetamide Chemical and Physical Properties

Names and Identifiers

• N-(4-Acetylphenyl)-2-[[5-(3,4-dimethylphenyl)-2-oxazolyl]thio]acetamide
• N-(4-acetylphenyl)-2-{[5-(3,4-dimethylphenyl)-1,3-oxazol-2-yl]sulfanyl}acetamide

• Inchi： 1S/C21H20N2O3S/c1-13-4-5-17(10-14(13)2)19-11-22-21(26-19)27-12-20(25)23-18-8-6-16(7-9-18)15(3)24/h4-11H,12H2,1-3H3,(H,23,25)
• InChI Key： CQOLTMHFDYCUGA-UHFFFAOYSA-N
• SMILES： C(NC1=CC=C(C(C)=O)C=C1)(=O)CSC1=NC=C(C2=CC=C(C)C(C)=C2)O1

Experimental Properties

• Density: 1.28±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• pka: 12.63±0.70(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on N-(4-acetylphenyl)-2-{[5-(3,4-dimethylphenyl)-1,3-oxazol-2-yl]sulfanyl}acetamide

Professional Introduction to N-(4-acetylphenyl)-2-{[5-(3,4-dimethylphenyl)-1,3-oxazol-2-yl]sulfanyl}acetamide (CAS No. 1021254-69-2)

N-(4-acetylphenyl)-2-{[5-(3,4-dimethylphenyl)-1,3-oxazol-2-yl]sulfanyl}acetamide is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and biochemistry. This compound, identified by its CAS number 1021254-69-2, represents a novel molecular entity with potential applications in the development of therapeutic agents. The intricate structure of this molecule, featuring an acetylphenyl group and a sulfanyl-substituted oxazole ring, positions it as a candidate for further exploration in drug discovery and molecular biology.

The chemical composition of N-(4-acetylphenyl)-2-{[5-(3,4-dimethylphenyl)-1,3-oxazol-2-yl]sulfanyl}acetamide is characterized by its aromatic and heterocyclic components. The presence of the acetyl group on the phenyl ring introduces a polar functional moiety, enhancing the compound's solubility and reactivity. Meanwhile, the sulfanyl group attached to the oxazole ring contributes to its ability to interact with biological targets. This combination of structural features makes the compound a promising candidate for further investigation in medicinal chemistry.

In recent years, there has been a growing interest in oxazole derivatives due to their diverse biological activities. Oxazoles are five-membered heterocyclic compounds that exhibit a wide range of pharmacological properties, including antimicrobial, anti-inflammatory, and anticancer effects. The incorporation of a sulfanyl group into the oxazole framework further modulates its biological activity, making it an attractive scaffold for drug development. N-(4-acetylphenyl)-2-{[5-(3,4-dimethylphenyl)-1,3-oxazol-2-yl]sulfanyl}acetamide leverages these structural advantages to potentially serve as a precursor for novel therapeutic agents.

The synthesis of N-(4-acetylphenyl)-2-{[5-(3,4-dimethylphenyl)-1,3-oxazol-2-yl]sulfanyl}acetamide involves multiple steps that require precise control over reaction conditions and reagent selection. The process typically begins with the preparation of the 1,3-oxazole core through cyclization reactions. Subsequent functionalization with the sulfanyl group and the acetylphenyl moiety follows. Each step must be carefully optimized to ensure high yield and purity. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions and protecting group strategies, may be employed to achieve the desired molecular architecture.

The pharmacological potential of N-(4-acetylphenyl)-2-{[5-(3,4-dimethylphenyl)-1,3-oxazol-2-yl]sulfanyl}acetamide has been explored in several preclinical studies. These studies have highlighted its ability to modulate various biological pathways relevant to human health. For instance, preliminary research suggests that this compound may exhibit inhibitory effects on certain enzymes involved in inflammation and cancer progression. Additionally, its interaction with specific protein targets has been investigated using computational modeling techniques.

The use of computational methods has become increasingly important in modern drug discovery. Molecular docking simulations can predict how N-(4-acetylphenyl)-2-{[5-(3,4-dimethylphenyl)-1,3-oxazol-2-yl]sulfanyl}acetamide interacts with biological targets at the atomic level. These simulations help researchers identify potential binding sites and optimize the compound's structure for improved efficacy. Furthermore, virtual screening techniques can rapidly assess large libraries of compounds for their suitability as drug candidates.

In conclusion, N-(4-acetylphenyl)-2-{[5-(3,4-dimethylphenyl)-1,3-oxazol-2-yl]sulfanyl}acetamide (CAS No. 1021254-69-2) is a structurally complex and biologically relevant compound with significant potential in pharmaceutical research. Its unique combination of functional groups makes it an attractive candidate for further exploration in drug discovery efforts aimed at addressing various human health challenges.